Cas no 2228354-62-7 (2-1-(4-bromophenyl)cyclopropylethanimidamide)

• Product Name: 2-1-(4-bromophenyl)cyclopropylethanimidamide
• CAS No: 2228354-62-7
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5928382
• PubChem ID: 165656799
• Update Time: 2025-05-24

2-1-(4-bromophenyl)cyclopropylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromophenyl)cyclopropylethanimidamide
• EN300-1921354
• 2-[1-(4-bromophenyl)cyclopropyl]ethanimidamide
• 2228354-62-7

• Inchi： 1S/C11H13BrN2/c12-9-3-1-8(2-4-9)11(5-6-11)7-10(13)14/h1-4H,5-7H2,(H3,13,14)
• InChI Key： ASTWSKMFVXAYKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC(=N)N)CC1

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-1-(4-bromophenyl)cyclopropylethanimidamide

Comprehensive Overview of 2-1-(4-bromophenyl)cyclopropylethanimidamide (CAS No. 2228354-62-7): Properties, Applications, and Research Insights

2-1-(4-bromophenyl)cyclopropylethanimidamide (CAS No. 2228354-62-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclopropyl and imidamide functional groups. This compound, often abbreviated as BCEA in research circles, features a 4-bromophenyl moiety, which enhances its reactivity and potential as a building block for complex molecules. Its molecular structure, characterized by a cyclopropane ring fused with an ethanimidamide group, offers steric and electronic properties valuable for drug discovery and material science.

Recent studies highlight the role of 2-1-(4-bromophenyl)cyclopropylethanimidamide in modulating enzyme activity, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are exploring its derivatives for potential applications in neurodegenerative disease therapeutics, aligning with the growing demand for central nervous system (CNS) drugs. The compound’s bromine substituent also facilitates cross-coupling reactions, making it a candidate for palladium-catalyzed synthetic pathways—a hot topic in green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 2228354-62-7 is scrutinized for its scalability in high-throughput screening (HTS) and combinatorial chemistry. Its stability under physiological pH conditions and compatibility with bioorthogonal chemistry tools (e.g., click chemistry) further broaden its utility. Notably, the compound’s logP and hydrogen-bonding capacity are frequently analyzed in QSAR (Quantitative Structure-Activity Relationship) models, addressing the drug-likeness queries prevalent in AI-driven drug design platforms.

Environmental and regulatory considerations for 2-1-(4-bromophenyl)cyclopropylethanimidamide are also emerging. With the European Chemicals Agency (ECHA) and FDA emphasizing PFAS alternatives, this compound’s biodegradability profile is under evaluation. Its potential as a non-toxic intermediate in crop protection formulations aligns with the agrochemical industry’s shift toward eco-friendly pesticides—a trending search term among sustainability advocates.

In summary, CAS No. 2228354-62-7 represents a versatile scaffold bridging medicinal chemistry and material innovation. Its synergy with AI-assisted molecular docking and catalytic asymmetric synthesis positions it at the forefront of cutting-edge research, answering frequent queries about “next-gen pharmacophores” and “small-molecule modulators.” Future directions may explore its optoelectronic properties for OLED applications, tapping into the renewable energy discourse.